3-(pyridin-2-yloxy)-N-[2-(thiophen-2-yl)ethyl]benzamide

• IUPAC Name: 3-pyridin-2-yloxy-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C18H16N2O2S/c21-18(20-11-9-16-7-4-12-23-16)14-5-3-6-15(13-14)22-17-8-1-2-10-19-17/h1-8,10,12-13H,9,11H2,(H,20,21)
• InChI Key: LBRNOKKDJXROSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)OC2=CC=CC(=C2)C(=O)NCCC3=CC=CS3
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

The compound “3-(pyridin-2-yloxy)-N-[2-(thiophen-2-yl)ethyl]benzamide” is a complex organic molecule that contains a benzamide group, a pyridin-2-yloxy group, and a thiophen-2-yl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of a suitable benzamide derivative with a compound containing the pyridin-2-yloxy group. The thiophen-2-yl group could be introduced through a subsequent reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide core, with the pyridin-2-yloxy and thiophen-2-yl groups attached at specific positions.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzamide group could undergo hydrolysis to yield a benzoic acid and an amine.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the benzamide group could confer some degree of polarity to the molecule.

Scientific Research Applications

Herbicide Development

• Findings :
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Coordination Chemistry

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Trifluoromethylpyridines as Structural Motifs

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Mechanism of Action

Target of Action

For instance, substituted 3-(pyridin-2-yl)phenylamino derivatives have been designed as protoporphyrinogen oxidase (PPO) inhibitors .

Mode of Action

Related compounds have been found to interact with their targets through various mechanisms, such as intramolecular proton transfer .

Biochemical Pathways

Related compounds have been found to affect various biochemical pathways, such as the protoporphyrinogen oxidase pathway .

Result of Action

Related compounds have been found to exhibit various effects, such as herbicidal activity .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as medicine or materials science.